(5-Methylhex-5-EN-1-YL)benzene

• IUPAC Name: 5-methylhex-5-enylbenzene
• InChI: InChI=1S/C13H18/c1-12(2)8-6-7-11-13-9-4-3-5-10-13/h3-5,9-10H,1,6-8,11H2,2H3
• InChI Key: GENZPCKJOAWFLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCCCC1=CC=CC=C1
• Molecular Formula: C13H18
• DSSTOX Substance ID: DTXSID40631271
• Molecular Weight: 174.28 g/mol
• CAS RN: 502760-20-5

Description

(5-Methylhex-5-EN-1-YL)benzene is a useful research compound. Its molecular formula is C13H18 and its molecular weight is 174.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Reactions and Isomerization : The decomposition and isomerization reactions of 5-methylhex-1-yl radical, a related compound, have been studied using the single pulse shock tube technique. This research is crucial for understanding the reaction mechanisms and kinetics in organic chemistry (Awan, McGivern, Tsang, & Manion, 2010).

• Friedel-Crafts Reaction : The compound's involvement in Friedel–Crafts reactions, a key method in synthetic organic chemistry, has been reported. This reaction type is essential for forming complex organic molecules (Ansell & Mahmud, 1971).

• Coordination Polymers : The compound has been used in the synthesis of coordination polymers, highlighting its potential in materials science, particularly in the development of novel materials with unique properties (He et al., 2020).

• Bio-Active Compounds : Studies on compounds structurally similar to (5-Methylhex-5-EN-1-YL)benzene have shown interesting fluorescence effects, which could be significant in developing sensors or bio-imaging tools (Matwijczuk et al., 2018).

• Catalysis and Methylation Reactions : The compound has applications in catalysis, particularly in methylation reactions, which are pivotal in organic synthesis and industrial chemistry (Mynsbrugge et al., 2012).

• Molecular Aggregation Studies : Its analogs have been studied for molecular aggregation effects, important for understanding interactions in biological systems and material science (Matwijczuk et al., 2016).